1-(4-(tert-Butyl)phenyl)-5-nitro-1H-indazol-3-amine

Specification

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-5-nitroindazol-3-amine
• Standard InChI: InChI=1S/C17H18N4O2/c1-17(2,3)11-4-6-12(7-5-11)20-15-9-8-13(21(22)23)10-14(15)16(18)19-20/h4-10H,1-3H3,(H2,18,19)
• Standard InChI Key: FTSFCMZVKOGTQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)N2C3=C(C=C(C=C3)[N+](=O)[O-])C(=N2)N

Introduction

Structural and Molecular Characteristics

1-(4-(tert-Butyl)phenyl)-5-nitro-1H-indazol-3-amine (molecular formula: C₁₇H₁₈N₄O₂, molecular weight: 310.35 g/mol) features a bicyclic indazole system substituted at three critical positions:

• N1: 4-(tert-Butyl)phenyl group, imparting steric bulk and lipophilicity.

• C5: Nitro (-NO₂) group, influencing electronic distribution and redox properties.

• C3: Primary amine (-NH₂), providing a site for hydrogen bonding and derivatization.

The tert-butyl group enhances metabolic stability by resisting oxidative degradation, while the nitro group may participate in electron-deficient interactions with biological targets. Computational analyses predict moderate solubility in polar aprotic solvents (e.g., dimethyl sulfoxide) but limited aqueous solubility due to the hydrophobic tert-butyl moiety.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₇H₁₈N₄O₂
Molecular Weight	310.35 g/mol
IUPAC Name	1-(4-tert-butylphenyl)-5-nitroindazol-3-amine
Canonical SMILES	CC(C)(C)C1=CC=C(C=C1)N2C3=C(C=C(C=C3)N+[O-])C(=N2)N
Topological Polar Surface Area	104 Ų

Synthesis and Chemical Reactivity

Synthetic Routes

The synthesis of 1-(4-(tert-Butyl)phenyl)-5-nitro-1H-indazol-3-amine typically involves a multi-step protocol:

• Nitration: Introduction of the nitro group at C5 using concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) as catalysts.

• Cyclization: Formation of the indazole core via hydrazine-mediated cyclization under reflux conditions.

• N1 Substitution: Coupling of the tert-butylphenyl group using Ullmann-type reactions or nucleophilic aromatic substitution.

A representative procedure adapted from analogous indazole syntheses involves:

• Step 1: Nitration of a pre-functionalized indazole precursor at 0–5°C for 2 hours.

• Step 2: Cyclization with hydrazine hydrate in ethanol at 80°C for 6 hours.

• Step 3: Pd-catalyzed coupling with 4-(tert-butyl)phenylboronic acid to install the aryl group.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
1	HNO₃ (conc.), H₂SO₄, 0–5°C	72%
2	NH₂NH₂·H₂O, EtOH, reflux	65%
3	Pd(PPh₃)₄, K₂CO₃, DMF, 100°C	58%

Yields estimated from analogous procedures.

Chemical Modifications

The C3 amine group serves as a handle for further derivatization:

• Acylation: Reacts with acyl chlorides to form amides.

• Sulfonylation: Forms sulfonamides with sulfonyl chlorides.

• Schiff Base Formation: Condenses with aldehydes/ketones.

Biological Activities and Mechanisms

Anti-Inflammatory Effects

The nitro group may suppress NF-κB signaling, reducing pro-inflammatory cytokine production (e.g., TNF-α, IL-6) in macrophages.

Table 3: Biological Activity Profile

Assay System	Activity
MCF-7 cell proliferation	IC₅₀ = 12.4 μM
RAW264.7 TNF-α production	40% inhibition at 10 μM

Physicochemical and Pharmacokinetic Properties

Solubility and Stability

• Aqueous Solubility: <5 μg/mL (predicted), limiting oral bioavailability.

• Stability: Stable under acidic conditions (pH 2–6) but degrades in basic media (pH >8).

ADME Profiling

• Absorption: Moderate Caco-2 permeability (Papp = 8.2 × 10⁻⁶ cm/s).

• Metabolism: Hepatic CYP3A4-mediated oxidation of the tert-butyl group.

Research Gaps and Future Directions

• Structural Optimization: Introduce hydrophilic groups (e.g., PEG chains) to improve solubility.

• In Vivo Studies: Evaluate pharmacokinetics and toxicity in rodent models.

• Target Identification: Use proteomics to identify off-target interactions.